Cas no 660819-99-8 (N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 660819-99-8
• MF: C₁₉H₁₀ClF₇N₂O₂
• MW: 466.736728191376
• MDL: MFCD00119927
• CID: 4715793
• Update Time: 2025-05-20

N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• N-[3,5-bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamide
• N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00119927
• Inchi： 1S/C19H10ClF7N2O2/c1-8-14(16(29-31-8)15-12(20)3-2-4-13(15)21)17(30)28-11-6-9(18(22,23)24)5-10(7-11)19(25,26)27/h2-7H,1H3,(H,28,30)
• InChI Key： DTLOWHYJXQSXDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 626
• Topological Polar Surface Area: 55.1

Additional information on N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 660819-99-8): A Comprehensive Overview

N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 660819-99-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique trifluoromethyl and oxazole functional groups, is widely studied for its potential applications in drug discovery and advanced material synthesis. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable scaffold in pharmaceutical research.

The molecular structure of N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide includes a central oxazole ring, which is a five-membered heterocycle containing oxygen and nitrogen. This ring system is known for its versatility in forming hydrogen bonds and interacting with biological targets. The compound's 2-chloro-6-fluorophenyl moiety further contributes to its electronic properties, influencing its reactivity and binding affinity. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the demand for fluorinated compounds like N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide has surged due to their applications in agrochemicals and pharmaceuticals. Fluorine's unique properties, such as high electronegativity and small atomic radius, make it an attractive element for modifying drug molecules. This compound's trifluoromethyl groups are particularly noteworthy, as they can improve bioavailability and resistance to enzymatic degradation. These features align with current trends in drug development, where fluorine-containing drugs are increasingly prominent.

The synthesis of N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl groups and the chloro-fluorophenyl moiety. The compound's purity and yield are critical factors, especially for pharmaceutical applications, where even minor impurities can affect biological activity. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are routinely used to characterize this compound.

Beyond pharmaceuticals, N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide has potential applications in materials science. Its robust chemical structure and electron-withdrawing groups make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to modulate electronic properties could contribute to the development of next-generation semiconducting materials. This aligns with the global push for sustainable energy solutions and advanced electronic devices.

The market for N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide is expected to grow, driven by increasing R&D investments in fluorinated compounds. Pharmaceutical companies are particularly interested in its potential as a lead compound for new therapeutics. Additionally, academic researchers are exploring its use in catalysis and supramolecular chemistry. As the demand for high-performance materials and targeted drugs rises, this compound is poised to play a significant role in future innovations.

In conclusion, N-[3,5-Bis(trifluoromethyl)phenyl]-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 660819-99-8) represents a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the trifluoromethyl groups and oxazole ring, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to emerge as a key player in the next generation of fluorine-based innovations.